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molecular formula C10H12INO B8490737 (S)-N-[1-(4-iodo-phenyl)-ethyl]-acetamide

(S)-N-[1-(4-iodo-phenyl)-ethyl]-acetamide

Cat. No. B8490737
M. Wt: 289.11 g/mol
InChI Key: IIDFPLADGHEKPZ-ZETCQYMHSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08530460B2

Procedure details

To 8.70 g (35.9 mmol) N-(1-(4-bromophenyl)ethyl)acetamide (III.2) in 100 mL 1,4-dioxane are added 0.69 g (3.62 mmol) CuI, 0.97 mL (9.11 mmol) N,N″-dimethyl-ethylendiamine and 10.8 g (71.9 mmol) NaI. The reaction mixture is stirred at 120° C. for 3 d. The mixture is allowed to cool to r.t. and half of the solvent is removed in vacuo. EtOAc and diluted aq. ammonia solution are added and the layers are separated. The aq. layer is once more extracted with EtOAc. The organic layers are combined, dried with Na2SO4 and the solvent is removed in vacuo. The crude product is triturated with diethylether and dried in vacuo.
Name
N-(1-(4-bromophenyl)ethyl)acetamide
Quantity
8.7 g
Type
reactant
Reaction Step One
[Compound]
Name
N,N″-dimethyl-ethylendiamine
Quantity
0.97 mL
Type
reactant
Reaction Step One
Name
NaI
Quantity
10.8 g
Type
reactant
Reaction Step One
Name
1,4-dioxane
Quantity
100 mL
Type
solvent
Reaction Step One
Name
CuI
Quantity
0.69 g
Type
catalyst
Reaction Step One
Name
N-(1-(4-iodophenyl)ethyl)acetamide

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:7]=[CH:6][C:5]([CH:8]([NH:10][C:11](=[O:13])[CH3:12])[CH3:9])=[CH:4][CH:3]=1.[Na+].[I-:15]>O1CCOCC1.[Cu]I>[I:15][C:2]1[CH:7]=[CH:6][C:5]([CH:8]([NH:10][C:11](=[O:13])[CH3:12])[CH3:9])=[CH:4][CH:3]=1 |f:1.2|

Inputs

Step One
Name
N-(1-(4-bromophenyl)ethyl)acetamide
Quantity
8.7 g
Type
reactant
Smiles
BrC1=CC=C(C=C1)C(C)NC(C)=O
[Compound]
Name
N,N″-dimethyl-ethylendiamine
Quantity
0.97 mL
Type
reactant
Smiles
Name
NaI
Quantity
10.8 g
Type
reactant
Smiles
[Na+].[I-]
Name
1,4-dioxane
Quantity
100 mL
Type
solvent
Smiles
O1CCOCC1
Name
CuI
Quantity
0.69 g
Type
catalyst
Smiles
[Cu]I

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Stirring
Type
CUSTOM
Details
The reaction mixture is stirred at 120° C. for 3 d
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to cool to r.t.
CUSTOM
Type
CUSTOM
Details
half of the solvent is removed in vacuo
ADDITION
Type
ADDITION
Details
EtOAc and diluted aq. ammonia solution are added
CUSTOM
Type
CUSTOM
Details
the layers are separated
EXTRACTION
Type
EXTRACTION
Details
The aq. layer is once more extracted with EtOAc
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried with Na2SO4
CUSTOM
Type
CUSTOM
Details
the solvent is removed in vacuo
CUSTOM
Type
CUSTOM
Details
The crude product is triturated with diethylether
CUSTOM
Type
CUSTOM
Details
dried in vacuo

Outcomes

Product
Details
Reaction Time
 3 d
Name
N-(1-(4-iodophenyl)ethyl)acetamide
Type
Smiles
IC1=CC=C(C=C1)C(C)NC(C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.